Cas no 331771-20-1 (ZM-447439)

Zm-447439 is an aurora kinase inhibitor with IC50 values of 110 and 130 nm for Aurora A and B, respectively

ZM-447439 structure

Product Name:ZM-447439

CAS No:331771-20-1

Molecular Formula:C₂₉H₃₁N₅O₄

Molecular Weight:513.58754

MDL:MFCD08703125

CID:67704

ZM-447439 Properties

Names and Identifiers

- N-[4-[[6-Methoxy-7-[3-(4-morpholinyl)propoxy]-4-quinazolinyl]amino]phenyl]benzamide
- ZM 447439
- ZM-447439
- N-(4-((6-Methoxy-7-(3-Morpholinopropoxy)quinazolin-4-yl)aMino)phenyl)benzaMide
- N-(4-(6-methoxy-7-(3-morpholinopropoxy)quinazolin-4-ylamino)phenyl)benzamide
- ZM447439 (ZM-447439)
- BenzaMide, N-[4-[[6-Methoxy-7-[3-(4-Morpholinyl)propoxy]-4-quinazolinyl]aMino]phenyl]-
- +Expand
- MDL： MFCD08703125
- InChIKey： OGNYUTNQZVRGMN-UHFFFAOYSA-N
- Inchi： InChI=1S/C29H31N5O4/c1-36-26-18-24-25(19-27(26)38-15-5-12-34-13-16-37-17-14-34)30-20-31-28(24)32-22-8-10-23(11-9-22)33-29(35)21-6-3-2-4-7-21/h2-4,6-11,18-20H,5,12-17H2,1H3,(H,33,35)(H,30,31,32)
- SMILES： O=C(NC1=CC=C(NC2=C(C(C=C3OCCCN4CCOCC4)=NC=N2)C=C3OC)C=C1)C5=CC=CC=C5

Computed Properties

Exact Mass: 513.23800
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 11
Heavy Atom Count: 38

Experimental Properties

LogP: 4.81930
PSA: 97.84000
Boiling Point: 639.671°C at 760 mmHg
Melting Point: 117-120°C

ZM-447439 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00C1CD-1mg	ZM 447439	331771-20-1	98%	1mg	$17.00	2024-05-05
A2B Chem LLC	AF60813-1mg	ZM 447439	331771-20-1	98%	1mg	$16.00	2024-04-20
Ambeed	A107524-1mg	N-(4-((6-Methoxy-7-(3-morpholinopropoxy)quinazolin-4-yl)amino)phenyl)benzamide	331771-20-1	98%	1mg	$21.0	2024-07-19
Axon Medchem	1541-5 mg	ZM 447439	331771-20-1	99%	5mg	€85.00	2023-07-10
ChemScence	CS-0009-5mg	ZM-447439	331771-20-1	99.19%	5mg	$55.0	2022-04-27
DC Chemicals	DC1084-100 mg	ZM447439 (ZM-447439)	331771-20-1	>98%	100mg	$550.0	2022-02-28
eNovation Chemicals LLC	D395230-25mg	N-(4-(7-(3-morpholinopropoxy)-6-methoxyquinazolin-4-ylamino)phenyl)benzamide	331771-20-1	99%	25mg	$296	2022-06-08
Fluorochem	092554-10mg	N-[4-[[6-Methoxy-7-[3-(4-morpholinyl)propoxy]-4-quinazolinyl]amino]phenyl]benzamide	331771-20-1	>99%	10mg	￡186.00	2022-02-28
LKT Labs	Z4900-1 mg	ZM-447439 Trihydrate	331771-20-1	≥99%	1mg	$88.60	2023-07-10
MedChemExpress	HY-10128-10mM*1mLinDMSO	ZM-447439	331771-20-1	98.92%	10mM*1mLinDMSO	￥452	2023-07-26

ZM-447439 Suppliers

WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.

Audited Supplier

(CAS:331771-20-1)

MR./MRS.:WANG JING LI

Phone:13207195831

Email:wjyxxjl@foxmail.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:331771-20-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:331771-20-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

ZM-447439 Related Literature

1. Molecular docking for virtual screening of natural product databases

Dik-Lung Ma,Daniel Shiu-Hin Chan,Chung-Hang Leung Chem. Sci. 2011 2 1656
2. Bioactive compounds of Eriocaulon sieboldianum blocking proliferation and inducing apoptosis of HepG2 cells might be involved in Aurora kinase inhibition

Yanhua Fan,Hongyuan Lu,Hongda Ma,Fan Feng,Xiaolong Hu,Qiao Zhang,Jian Wang,Yongnan Xu,Qingchun Zhao Food Funct. 2015 6 3746
3. Molecular dynamics and free energy studies on Aurora kinase A and its mutant bound with MLN8054: insight into molecular mechanism of subtype selectivity

Ying Yang,Yulin Shen,Shuyan Li,Nengzhi Jin,Huanxiang Liu,Xiaojun Yao Mol. BioSyst. 2012 8 3049

Related Categories

Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

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